Cas no 102170-50-3 (4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-)

4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-, is a heterocyclic organic compound featuring a pyran core functionalized with a carboxylic acid group at the 2-position, a methoxy substituent at the 3-position, and a ketone at the 4-position. This structure lends versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxyl and carbonyl) groups enhances its reactivity in nucleophilic and electrophilic transformations. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity in research and industrial settings.

4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo- structure

102170-50-3 structure

Product Name:4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-

CAS No:102170-50-3

MF:C₇H₆O₅

MW:170.119542598724

CID:1132516

PubChem ID:21792544

Update Time:2025-10-08

4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

- 4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-
- 3-methoxy-4-oxopyran-2-carboxylic acid
- CEA17050
- 3-Methoxy-4-oxo-4H-pyran-2-carboxylic acid
- SB13454
- 102170-50-3
- DTXSID60618140
- EN300-7465954
- SCHEMBL25024626
- Inchi： 1S/C7H6O5/c1-11-5-4(8)2-3-12-6(5)7(9)10/h2-3H,1H3,(H,9,10)
- InChI Key： SPODPCIJFSPESI-UHFFFAOYSA-N
- SMILES： O1C=CC(C(=C1C(=O)O)OC)=O

Computed Properties

Exact Mass: 170.021523g/mol
Monoisotopic Mass: 170.021523g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 170.12g/mol
XLogP3: 0
Topological Polar Surface Area: 72.8Å²

4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7465954-0.05g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	0.05g	$344.0	2025-03-11
Enamine	EN300-7465954-0.1g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	0.1g	$515.0	2025-03-11
Enamine	EN300-7465954-0.25g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	0.25g	$735.0	2025-03-11
Enamine	EN300-7465954-0.5g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	0.5g	$1158.0	2025-03-11
Enamine	EN300-7465954-1.0g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	1.0g	$1485.0	2025-03-11
Enamine	EN300-7465954-2.5g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	2.5g	$2912.0	2025-03-11
Enamine	EN300-7465954-5.0g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	5.0g	$4309.0	2025-03-11
Enamine	EN300-7465954-10.0g	3-methoxy-4-oxo-4H-pyran-2-carboxylic acid	102170-50-3	95.0%	10.0g	$6390.0	2025-03-11
1PlusChem	1P00078X-50mg	4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-	102170-50-3	95%	50mg	$487.00	2023-12-27
1PlusChem	1P00078X-100mg	4H-Pyran-2-carboxylic acid, 3-methoxy-4-oxo-	102170-50-3	95%	100mg	$699.00	2023-12-27